![molecular formula C9H10N2 B3053381 2-methyl-1H-indol-1-amine CAS No. 53406-41-0](/img/structure/B3053381.png)
2-methyl-1H-indol-1-amine
Overview
Description
2-Methyl-1H-indol-1-amine is a derivative of indole, which is a significant heterocyclic system found in many important synthetic drug molecules . It is a precursor used in the synthesis of antihypertension drugs . It is also an intermediate of Indapamide, an antihypertensive agent and a diuretic .
Synthesis Analysis
The synthesis of this compound involves a reaction of 2-methylindole with 2-chloroethylamine hydrochloride, freshly powdered NaOH, and tetrabutyl ammonium hydrogen sulfate .Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered benzene ring fused to a five-membered pyrrole ring . The molecular formula is C9H10N2 .Chemical Reactions Analysis
Indole derivatives, including this compound, are known to undergo various chemical reactions. For instance, they can undergo electrophilic substitution due to excessive π-electrons delocalization .Physical and Chemical Properties Analysis
Indole, the parent compound of this compound, is a solid at room temperature. It has a bicyclic structure and is aromatic in nature .Scientific Research Applications
Chemical Synthesis and Reactions
2-Methyl-1H-indol-1-amine is involved in various chemical synthesis processes and reactions. The rearrangement of 2-bromo-1-(1H-indol-3-yl)-2-methyl-1-propanone with primary amines produces rearranged amides, which can be further processed to yield β-substituted tryptamines or indole-3-acetic acids (Sanchez & Parcell, 1990). Similarly, the 1,3-iodo-amination of 2-methyl indoles results in the formation of 2-aminomethyl-3-iodo-indole derivatives (Moriyama, Hamada, Ishida, & Togo, 2018).
Structural and Conformational Studies
This compound derivatives have been synthesized for structural evaluation. For instance, the synthesis of 1-(5-methyl-1H-indol-6-yl)ethan-1-one and its gramine derivative reveals intricate molecular structures and interactions, such as hydrogen bonding and π-π interactions (Kukuljan, Kranjc, & Perdih, 2016). Conformationally constrained tryptophan derivatives synthesized from 2-methyl indoles have applications in peptide and peptoid conformation elucidation studies (Horwell, Nichols, Ratcliffe, & Roberts, 1994).
Catalysis and Organic Synthesis
This compound plays a role in catalytic processes. For example, Cu(I)-catalyzed intramolecular amination of aryl bromides uses N-alkylated and N-arylated derivatives of methyl 1H-indole-3-carboxylate (Melkonyan, Karchava, & Yurovskaya, 2008). Organocatalyzed cycloaddition reactions involving 2,3-disubstituted indoles demonstrate the utility of 2-methyl indoles in creating complex molecular structures (Cai & You, 2012).
Enzymatic Activity in the Brain
An enzyme in the brain, which N-methylates various indole(ethyl)amine substrates, has been isolated. This enzyme, found in the supernatant and synaptosomal areas of the brain, highlights the biological significance of indole derivatives (Morgan & Mandell, 1969).
Mechanism of Action
Safety and Hazards
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . The synthesis of indole derivatives continues to be a central theme in organic chemistry, and there is still room for improvement in the field of indole synthesis .
Properties
IUPAC Name |
2-methylindol-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c1-7-6-8-4-2-3-5-9(8)11(7)10/h2-6H,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVEGQLNQUKGLNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=CC=CC=C2N1N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60497775 | |
Record name | 2-Methyl-1H-indol-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60497775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53406-41-0 | |
Record name | 2-Methyl-1H-indol-1-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60497775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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